4-bromo-1-[(2-fluorophenyl)methoxy]-2-(methylsulfanyl)benzene

• CAS RN: 2763756-44-9
• Molecular Formula: C14H12BrFOS
• Molecular Weight: 327.2

Description

4-bromo-1-[(2-fluorophenyl)methoxy]-2-(methylsulfanyl)benzene, or 4FMB for short, is a chemical compound that has a wide range of applications in scientific research. It is a useful tool for a variety of laboratory experiments, and its mechanism of action, biochemical and physiological effects, and advantages and limitations can provide valuable insight into a range of biological processes.

Scientific Research Applications

4FMB has a wide range of scientific applications, including its use as a reagent in organic synthesis, as a fluorescent dye for imaging, and as a fluorescent label for protein labeling. It is also used as a catalyst in organic reactions, as a fluorescent probe for studying enzyme kinetics, and as a fluorescent indicator for measuring pH. Additionally, 4FMB has been used to study the structure and function of proteins, and it has been used in the development of new drugs.

Mechanism of Action

The mechanism of action of 4FMB is not fully understood, but it is believed to interact with proteins, enzymes, and other biological molecules. It is thought to bind to specific proteins and enzymes, which can then activate or inhibit their activity. Additionally, 4FMB has been shown to interact with DNA, RNA, and other nucleic acids, and it has been proposed that it may act as an allosteric modulator of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4FMB are not fully understood, but it has been shown to have an effect on the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. Additionally, 4FMB has been shown to interact with several ion channels, which can affect cell signaling and membrane potential. Furthermore, 4FMB has been shown to have an effect on the activity of several transcription factors, which can affect gene expression.

Advantages and Limitations for Lab Experiments

4FMB has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, 4FMB is a relatively stable compound, and it is relatively non-toxic. However, 4FMB also has some limitations. For example, it is not very soluble in water, which can limit its use in certain types of experiments. Additionally, 4FMB can be difficult to remove from biological samples, which can limit its use in certain types of experiments.

Future Directions

Given the wide range of applications of 4FMB, there are numerous potential future directions for research. One potential direction is to further explore the biochemical and physiological effects of 4FMB, as well as its potential use in drug discovery. Additionally, further research into the mechanism of action of 4FMB could provide insight into its potential use in gene expression studies. Furthermore, research into the synthesis of 4FMB could lead to the development of more efficient and cost-effective synthesis methods. Finally, research into the use of 4FMB as a fluorescent probe or label could lead to the development of new imaging techniques and tools.

Synthesis Methods

4FMB can be synthesized through a two-step process. The first step involves the reaction of 2-fluorobenzenemethanol with bromine to produce 4-bromo-2-fluoro-1-methoxybenzene. This reaction is typically carried out in a solvent such as acetonitrile, and the reaction is catalyzed by a base such as potassium carbonate. The second step involves the reaction of the product from the first step with methylsulfanyl chloride, yielding 4FMB. This reaction is typically carried out in a solvent such as dichloromethane and is catalyzed by a base such as potassium carbonate.